Cas no 1422536-27-3 ((2R)-2-{(tert-butoxy)carbonylamino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid)

• Product Name: (2R)-2-{(tert-butoxy)carbonylamino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid
• CAS No: 1422536-27-3
• MF: C₁₁H₁₉NO₄S₂
• MW: 293.402860879898
• CID: 5638018
• PubChem ID: 165917487
• Update Time: 2023-11-24

(2R)-2-{(tert-butoxy)carbonylamino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 1422536-27-3
• (2R)-2-{[(tert-butoxy)carbonyl]amino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid
• EN300-28258125
• (2R)-2-{(tert-butoxy)carbonylamino}-3-(prop-2-en-1-yldisulfanyl)propanoic acid

• Inchi： 1S/C11H19NO4S2/c1-5-6-17-18-7-8(9(13)14)12-10(15)16-11(2,3)4/h5,8H,1,6-7H2,2-4H3,(H,12,15)(H,13,14)/t8-/m0/s1
• InChI Key： RXBIXTMWZRAKNP-QMMMGPOBSA-N
• SMILES： S(C[C@@H](C(=O)O)NC(=O)OC(C)(C)C)SCC=C

Computed Properties

• Exact Mass: 293.07555043g/mol
• Monoisotopic Mass: 293.07555043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 126Ų